Cas no 2171756-52-6 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-methylpropanoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-methylpropanoic acid
• CAS No: 2171756-52-6
• MF: C₂₃H₂₄F₂N₂O₅
• MW: 446.443873405457
• CID: 5758547
• PubChem ID: 165816330
• Update Time: 2025-05-24

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1488727
• 2171756-52-6
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]-2-methylpropanoic acid
• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-methylpropanoic acid

• Inchi： 1S/C23H24F2N2O5/c1-23(2,21(29)30)27-20(28)18(11-19(24)25)26-22(31)32-12-17-15-9-5-3-7-13(15)14-8-4-6-10-16(14)17/h3-10,17-19H,11-12H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： POYPRHYOMWKOHV-UHFFFAOYSA-N
• SMILES： FC(CC(C(NC(C(=O)O)(C)C)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 446.16532819g/mol
• Monoisotopic Mass: 446.16532819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-methylpropanoic acid

Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-methylpropanoic acid (CAS No. 2171756-52-6)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-methylpropanoic acid (CAS No. 2171756-52-6) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Dap(Fm), is a key intermediate in the synthesis of various bioactive molecules and peptides. Its unique structure and properties make it an essential component in the development of novel therapeutic agents.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its stability under a variety of reaction conditions. The presence of the Fmoc group in Fmoc-Dap(Fm) ensures that the amino functionality remains protected during synthetic manipulations, allowing for precise control over the reactivity and selectivity of subsequent reactions. This is particularly important in the synthesis of complex peptides and proteins where multiple functional groups need to be selectively modified.

The 4,4-difluorobutanamido moiety in Fmoc-Dap(Fm) introduces additional complexity and functionality to the molecule. Fluorine atoms are known for their ability to modulate the physicochemical properties of organic compounds, such as their lipophilicity, electronic effects, and hydrogen bonding capabilities. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates. The incorporation of fluorine atoms can enhance the metabolic stability and bioavailability of therapeutic agents, making them more effective in vivo.

The 2-methylpropanoic acid portion of Fmoc-Dap(Fm) contributes to the overall hydrophobicity of the molecule, which can influence its solubility and membrane permeability. This is particularly relevant in drug design, where optimizing these properties can significantly impact the efficacy and safety of a drug. The methyl group also adds steric bulk, which can affect the conformational flexibility and binding affinity of the molecule to its target protein or receptor.

Recent studies have highlighted the potential applications of Fmoc-Dap(Fm) in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Fmoc-Dap(Fm) exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that these compounds effectively inhibit viral replication by targeting key viral enzymes involved in RNA synthesis.

In another study, researchers at a leading pharmaceutical company investigated the use of Fmoc-Dap(Fm) as a building block for synthesizing novel anticancer agents. The study showed that peptides containing Fmoc-Dap(Fm) exhibited selective cytotoxicity against cancer cells while sparing normal cells. This selective toxicity is attributed to the unique structural features of Fmoc-Dap(Fm), which allow it to interact specifically with cancer cell surface receptors or intracellular targets.

Beyond its applications in drug discovery, Fmoc-Dap(Fm) has also been explored for use in diagnostic imaging agents. A recent publication in Bioconjugate Chemistry described the development of fluorescent probes based on Fmoc-Dap(Fm) for detecting specific biomarkers associated with neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The high specificity and sensitivity of these probes make them valuable tools for early diagnosis and monitoring disease progression.

In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-2-methylpropanoic acid (CAS No. 2171756-52-6) is a versatile compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal candidate for developing novel therapeutic agents with improved pharmacological properties. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.